Cas no 117860-56-7 (5-(Methoxycarbonyl)-1-Methyl-1H-Pyrazole-3-Carboxylic Acid)

• Product Name: 5-(Methoxycarbonyl)-1-Methyl-1H-Pyrazole-3-Carboxylic Acid
• CAS No: 117860-56-7
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• MDL: MFCD04971102
• CID: 131636
• PubChem ID: 14266056
• Update Time: 2025-08-03

5-(Methoxycarbonyl)-1-Methyl-1H-Pyrazole-3-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(Methoxycarbonyl)-1-methyl-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3,5-dicarboxylicacid, 1-methyl-, 5-methyl ester
• 5-CARBOMETHOXY-1-METHYL PYRAZOLE3-CARBOXYLIC ACID
• 5-methoxycarbonyl-1-methylpyrazole-3-carboxylic Acid
• 1-methyl-5-methoxycarbonylpyrazole-3-carboxylic acid
• ZLD0301
• AKOS B022120
• ART-CHEM-BB B022120
• zlchem 840
• 5-carbomethoxy-1-methylpyrazole-3-carboxylic acid
• 5-Methoxycarbonyl-1-methyl-1H-pyrazole-3-carboxylic acid
• VMNNEPAQHIMLFM-UHFFFAOYSA-N
• STL414469
• 2916AA
• SB11382
• 5-Carb
• 117860-56-7
• AS-50466
• P10304
• FT-0717370
• SCHEMBL1267001
• 1H-Pyrazole-3,5-dicarboxylicacid,1-methyl-,5-methyl ester
• MFCD04971102
• SY113901
• CS-0050752
• DTXSID10558168
• 1-methyl-1H-pyrazole-3,5-dicarboxylic acid 5-methyl ester
• EN300-78827
• AKOS000311106
• DB-012223
• 5-(METHOXYCARBONYL)-1-METHYLPYRAZOLE-3-CARBOXYLIC ACID
• 5-methoxycarbonyl-1-methyl-pyrazole-3-carboxylic acid
• 5-(Methoxycarbonyl)-1-Methyl-1H-Pyrazole-3-Carboxylic Acid

• MDL： MFCD04971102
• Inchi： 1S/C7H8N2O4/c1-9-5(7(12)13-2)3-4(8-9)6(10)11/h3H,1-2H3,(H,10,11)
• InChI Key： VMNNEPAQHIMLFM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C(=O)O)=NN1C)=O

Computed Properties

• Exact Mass: 184.04800
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4
• XLogP3: 0.3

Experimental Properties

• Density: 1.42
• Boiling Point: 385.8°Cat760mmHg
• Flash Point: 187.1°C
• Refractive Index: 1.579
• PSA: 81.42000
• LogP: -0.09510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-(Methoxycarbonyl)-1-Methyl-1H-Pyrazole-3-Carboxylic Acid

Comprehensive Overview of 5-(Methoxycarbonyl)-1-Methyl-1H-Pyrazole-3-Carboxylic Acid (CAS No. 117860-56-7)

5-(Methoxycarbonyl)-1-Methyl-1H-Pyrazole-3-Carboxylic Acid (CAS No. 117860-56-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a methoxycarbonyl group and a carboxylic acid moiety, which make it a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for "pyrazole derivatives synthesis" or "CAS 117860-56-7 applications," highlighting its relevance in modern chemical innovation.

The compound's structural framework is pivotal for designing bioactive molecules, particularly in drug discovery. Its 1-methyl-1H-pyrazole core is a common motif in kinase inhibitors and anti-inflammatory agents, aligning with trending topics like "targeted therapy in oncology" and "green chemistry approaches." With the rise of AI-driven drug design, queries such as "computational modeling of pyrazole analogs" further underscore its importance. The carboxylic acid group also enables facile derivatization, making it a candidate for "high-throughput screening libraries."

In agrochemicals, 5-(Methoxycarbonyl)-1-Methyl-1H-Pyrazole-3-Carboxylic Acid serves as a precursor for crop protection agents. Its potential role in "sustainable pesticide development" resonates with global demands for eco-friendly solutions. Searches for "biodegradable agrochemical intermediates" often lead to this compound, reflecting its alignment with environmental, social, and governance (ESG) trends. Analytical techniques like HPLC and NMR are frequently employed to ensure its purity, addressing queries on "quality control of fine chemicals."

From a synthetic perspective, the compound's ester and acid functionalities offer diverse reactivity. This aligns with searches for "multistep organic synthesis optimization" and "protecting group strategies." Its CAS No. 117860-56-7 is a critical identifier in patent literature, particularly in "intellectual property for heterocyclic compounds." The growing interest in "scalable synthetic routes" further highlights its industrial relevance.

In conclusion, 5-(Methoxycarbonyl)-1-Methyl-1H-Pyrazole-3-Carboxylic Acid (CAS No. 117860-56-7) is a multifaceted compound bridging pharmaceutical and agrochemical innovation. Its molecular versatility and alignment with "green synthesis principles" position it as a key player in addressing contemporary challenges in chemical R&D. As research evolves, this compound will likely remain a focal point for queries like "emerging pyrazole-based therapeutics" and "next-gen agrochemicals."